1-([2,4'-Bipyridin]-4-ylmethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-(naphthalen-1-ylmethyl)-3-[(2-pyridin-4-ylpyridin-4-yl)methyl]urea
• InChI: InChI=1S/C23H20N4O/c28-23(27-16-20-6-3-5-18-4-1-2-7-21(18)20)26-15-17-8-13-25-22(14-17)19-9-11-24-12-10-19/h1-14H,15-16H2,(H2,26,27,28)
• InChI Key: ICAWBKQXOIGMBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC3=CC(=NC=C3)C4=CC=NC=C4
• Molecular Formula: C23H20N4O
• Molecular Weight: 368.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of 1-([2,4’-Bipyridin]-4-ylmethyl)-3-(naphthalen-1-ylmethyl)urea consists of a urea group attached to a naphthalene and a bipyridine group.

Scientific Research Applications

Complexation-Induced Unfolding of Heterocyclic Ureas

The study by Corbin et al. (2001) discusses the synthesis and conformational studies of heterocyclic ureas, including their unfolding to form multiply hydrogen-bonded complexes. This research highlights the potential of these compounds in self-assembly and mimicking peptide transitions, offering insights into their applications in molecular engineering and design (Corbin et al., 2001).

Structural Characterization and Photoluminescence

Baruah and Brahma (2023) present the structural characterization and photoluminescence of salts derived from naphthalene urea derivatives, suggesting their utility in the development of new materials with specific luminescent properties (Baruah & Brahma, 2023).

Coordination Polymers and Their Applications

Zheng et al. (2005) describe the synthesis of lanthanide(III) coordination polymers using naphthalenedicarboxylate and bipyridine, which have potential applications in materials science, particularly due to their photophysical and magnetic properties (Zheng et al., 2005).

Urea-Linked Fluorescent Sensors

Cho et al. (2003) synthesized a naphthalene derivative containing a urea group, demonstrating its use as a unique fluorescent sensor for fluoride ions. This research opens pathways for the development of selective sensors for environmental and biological applications (Cho et al., 2003).

Polycondensation and Polymerization Studies

Mallakpour and Rafiee (2007) explored the synthesis of poly(urea-urethane)s containing naphthalene groups, using ionic liquids and microwave irradiation. This study indicates the potential of these compounds in creating new polymeric materials with specific properties (Mallakpour & Rafiee, 2007).

Safety and Hazards

The safety data sheet for a related compound, N-1-naphthalenyl-N’- (3-pyridinylmethyl)-urea, indicates that it is harmful if swallowed or in contact with skin, causes skin irritation, and causes serious eye damage.